Cas no 2172391-08-9 (2-{(3-methylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine)

• Product Name: 2-{(3-methylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine
• CAS No: 2172391-08-9
• MF: C₉H₁₀N₂OS₂
• MW: 226.318499088287
• CID: 6244547
• PubChem ID: 165855732
• Update Time: 2025-05-23

2-{(3-methylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-{(3-methylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine
• 2172391-08-9
• 2-{[(3-methylfuran-2-yl)methyl]sulfanyl}-1,3-thiazol-5-amine
• EN300-1290583

• Inchi： 1S/C9H10N2OS2/c1-6-2-3-12-7(6)5-13-9-11-4-8(10)14-9/h2-4H,5,10H2,1H3
• InChI Key： FCQKXAVBVBEDRQ-UHFFFAOYSA-N
• SMILES： S(C1=NC=C(N)S1)CC1=C(C)C=CO1

Computed Properties

• Exact Mass: 226.02345529g/mol
• Monoisotopic Mass: 226.02345529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Additional information on 2-{(3-methylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine

Compound 2-{(3-methylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine: A Comprehensive Overview

Compound 2-{(3-methylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine (CAS No: 2172391-08-9) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of thiazole derivatives, which have gained significant attention in recent years due to their potential in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, and a methylsulfanyl group attached to a 3-methylfuran moiety. This combination of functional groups imparts the compound with interesting chemical and biological properties.

The thiazole ring in this compound is known for its stability and ability to participate in various chemical reactions, making it a valuable scaffold for drug design. Recent studies have highlighted the potential of thiazole derivatives as inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, researchers have reported that certain thiazole-containing compounds exhibit potent anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes.

The methylsulfanyl group attached to the 3-methylfuran moiety adds another layer of complexity to this compound's chemistry. Sulfur-containing groups are known for their role in biological systems, particularly in the form of thiols and disulfides, which are crucial for maintaining cellular redox balance. The presence of this group in 2-{(3-methylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine may enhance its bioavailability or stability under physiological conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using environmentally friendly methods. For example, researchers have developed catalytic asymmetric synthesis routes that minimize waste and improve yields. These methods are particularly important in the context of green chemistry, where reducing environmental impact is a key priority.

In terms of applications, compound 2-{(3-methylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for developing novel drugs targeting specific molecular pathways. Its ability to modulate enzyme activity makes it a candidate for drug discovery programs focused on diseases such as Alzheimer's disease or diabetes.

Additionally, this compound has been explored for its potential in agrochemicals. Thiazole derivatives are known to exhibit pesticidal activity, and the inclusion of the methylsulfanyl group may enhance this property further. Studies have demonstrated that certain thiazole-containing compounds can act as effective fungicides or insecticides without posing significant risks to non-target organisms.

From a materials science perspective, compound 2-{(3-methylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5-amine has been studied for its potential use in organic electronics. The thiazole ring's electronic properties make it suitable for applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Recent research has focused on optimizing the compound's electronic characteristics through structural modifications.

In conclusion, compound 2-{(3-methylfuran-2-yl)methylsulfanyl}-1,3-thiazol-5